Cas no 57099-08-8 ( )

  structure
  structure
Product Name: 
CAS No:57099-08-8
MF:C15H23N5O4
MW:337.374222993851
CID:946481
PubChem ID:312900
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 9-[3,4-dimethoxy-5-(methoxymethyl)oxolan-2-yl]-N,N-dimethylpurin-6-amine
    • 2',3',5'-N66-Pentamethyladenosin
    • AC1L7MBU
    • N6,N6,O2',O3',O5'-pentamethyl-adenosine
    • NSC225111
    • Permethyladenosin
    • Permethyladenosine
    • 57099-08-8
    • NSC-225111
    • DTXSID60310314
    •  
    • Inchi: 1S/C15H23N5O4/c1-19(2)13-10-14(17-7-16-13)20(8-18-10)15-12(23-5)11(22-4)9(24-15)6-21-3/h7-9,11-12,15H,6H2,1-5H3
    • InChI Key: YXMRAWLSVCPKRV-UHFFFAOYSA-N
    • SMILES: O1C(COC)C(C(C1N1C=NC2C(=NC=NC1=2)N(C)C)OC)OC

Computed Properties

  • Exact Mass: 337.17500
  • Monoisotopic Mass: 337.175
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • Density: 1.37
  • Boiling Point: 503.3°C at 760 mmHg
  • Flash Point: 258.2°C
  • Refractive Index: 1.614
  • PSA: 83.76000
  • LogP: 0.46610
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